Cas no 34989-27-0 (2(1H)-Pyrimidinone,4-amino-1-(2,3-anhydro-b-D-lyxofuranosyl)-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-(2,3-anhydro-b-D-lyxofuranosyl)-
• CAS No: 34989-27-0
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 312417
• PubChem ID: 65395
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-(2,3-anhydro-b-D-lyxofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-(2,3-anhydro-b-D-lyxofuranosyl)-
• 1-(2,3-Anhydro-.beta.-D-lyxofuranosyl)cytosine
• 2(1H)-Pyrimidinone, 4-amino-1-(2,3-anhydro-beta-D-lyxofuranosyl)-
• 1-(2,3-Anhydropentofuranosyl)-4-imino-1,4-dihydropyrimidin-2-ol
• 4-amino-1-[(1S,2R,4R,5S)-4-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-2-yl]pyrimidin-2-one
• SCHEMBL9755548
• DTXSID50956442
• 1-Alfc
• 1-(2,3-Anhydrolyxofuranosyl)cytosine
• 34989-27-0
• 1-(2,3-Anhydro-beta-D-lyxofuranosyl)cytosine

• Inchi： 1S/C9H11N3O4/c10-5-1-2-12(9(14)11-5)8-7-6(16-7)4(3-13)15-8/h1-2,4,6-8,13H,3H2,(H2,10,11,14)/t4-,6+,7+,8-/m1/s1
• InChI Key： WIPSIZKSUXRXHP-YDKYIBAVSA-N
• SMILES： O1[C@H]2[C@@H](CO)O[C@H]([C@@H]12)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 225.07495584g/mol
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones